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Compound of Interest

Compound Name: DB28

Cat. No.: B1227162 Get Quote

MPT0E028, also known as Imofinostat or ABT-301, is a novel, orally active histone deacetylase

(HDAC) inhibitor that has demonstrated significant anticancer activity in both laboratory settings

and animal models. This guide provides a comprehensive comparison of its in vitro and in vivo

efficacy, supported by experimental data and detailed methodologies.

Data Presentation
Table 1: In Vitro Efficacy of MPT0E028
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Cell Line Cancer Type IC50/GI50 (µM) Notes

HCT116 Colorectal Cancer 0.09 ± 0.004
Growth Inhibition

(GI50)

HeLa
Cervical

Adenocarcinoma
11.1 ± 2.8 (nM)

Inhibition of nuclear

HDAC activity

HCT116 Colorectal Cancer 4.43 ± 0.5
Inhibition of nuclear

HDAC activity

Ramos B-cell Lymphoma 2.88 ± 1.9
Inhibition of HDAC

enzyme activity

BJAB B-cell Lymphoma 4.54 ± 1.2
Inhibition of HDAC

enzyme activity

HDAC Isoform

Inhibition
IC50 (nM)

HDAC1 - 53.0
Selective HDAC

inhibitor

HDAC2 - 106.2
Selective HDAC

inhibitor

HDAC6 - 29.5
Selective HDAC

inhibitor

HDAC8 - 2500 Weak inhibitory effect

HDAC4 - >10000
No significant

inhibitory effect

Table 2: In Vivo Efficacy of MPT0E028 in HCT116 Xenograft Model
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Treatment Group (mg/kg) Tumor Growth Inhibition Observations

50 Dose-dependent delay
No significant body weight

change observed

100 Dose-dependent delay
No significant body weight

change observed

200
Complete regression (in 3

mice)

No significant body weight

change observed

Experimental Protocols
In Vitro Cell Proliferation Assay (SRB Assay) Human colorectal cancer HCT116 cells were

seeded in 96-well plates. After 24 hours, cells were treated with various concentrations of

MPT0E028. Following a 48-hour incubation period, the cells were fixed with trichloroacetic acid

(TCA). The fixed cells were then stained with sulforhodamine B (SRB) dye. The protein-bound

dye was solubilized with a Tris base solution, and the absorbance was measured at 510 nm to

determine cell viability and calculate the GI50 value.

In Vitro HDAC Activity Assay Nuclear extracts from HeLa or HCT116 cells were incubated with

a fluorogenic HDAC substrate and varying concentrations of MPT0E028. The reaction was

stopped, and the fluorescence was measured to determine the level of HDAC inhibition. IC50

values were calculated from the dose-response curves. For specific HDAC isoforms,

recombinant human HDAC1, HDAC2, HDAC4, HDAC6, and HDAC8 were used in a similar

fluorometric assay.

In Vivo Xenograft Study Female nude mice were subcutaneously inoculated with human

colorectal cancer HCT116 cells. When the tumors reached a palpable size, the mice were

randomly assigned to treatment and control groups. MPT0E028 was administered orally once

daily for 15 consecutive days at doses of 50, 100, and 200 mg/kg. Tumor volume and body

weight were measured regularly throughout the study. At the end of the experiment, tumors

were excised and weighed.

Signaling Pathways and Mechanism of Action
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MPT0E028 exerts its anticancer effects through multiple mechanisms, primarily by inhibiting

histone deacetylases, which leads to the accumulation of acetylated histones and other

proteins. This, in turn, results in the modulation of gene expression, leading to cell cycle arrest

and apoptosis.[1] Additionally, MPT0E028 has been shown to directly target the Akt signaling

pathway, a key regulator of cell survival and proliferation.

Diagram 1: MPT0E028 Mechanism of Action
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Caption: MPT0E028 inhibits HDACs and Akt, leading to apoptosis.

Experimental Workflow

Diagram 2: In Vivo Efficacy Evaluation Workflow
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Caption: Workflow for assessing the in vivo efficacy of MPT0E028.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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